Cas no 494752-40-8 (Boronic acid, [4-(aminomethyl)-2-[(dimethylamino)methyl]phenyl]-)

• Product Name: Boronic acid, [4-(aminomethyl)-2-[(dimethylamino)methyl]phenyl]-
• CAS No: 494752-40-8
• MF: C₁₀H₁₇BN₂O₂
• MW: 208.065182447433
• CID: 1533451
• Update Time: 2024-08-24

Boronic acid, [4-(aminomethyl)-2-[(dimethylamino)methyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Boronic acid, [4-(aminomethyl)-2-[(dimethylamino)methyl]phenyl]-
• Boronic acid, B-[4-(aminomethyl)-2-[(dimethylamino)methyl]phenyl]-

• Inchi： 1S/C10H17BN2O2/c1-13(2)7-9-5-8(6-12)3-4-10(9)11(14)15/h3-5,14-15H,6-7,12H2,1-2H3
• InChI Key： FSQBBSCKWWPZLP-UHFFFAOYSA-N
• SMILES： B(C1=CC=C(CN)C=C1CN(C)C)(O)O

Computed Properties

• Exact Mass: 207.14201

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 368.2±52.0 °C(Predicted)
• PSA: 69.72
• pka: 8.08±0.53(Predicted)